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Compound of Interest

Compound Name: 2-Octanol

Cat. No.: B043104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the enantiomers of 2-Octanol: (R)-(-)-2-Octanol and (S)-(+)-2-Octanol.
Enantiomerically pure secondary alcohols such as the 2-octanol enantiomers are valuable
chiral building blocks in the synthesis of pharmaceuticals and other fine chemicals.[1] A
thorough understanding of their distinct physicochemical properties is crucial for their
separation, characterization, and application in stereoselective synthesis.

Core Physicochemical Data

The enantiomers of 2-Octanol share the same chemical formula (CsH1sO) and molecular
weight, yet they exhibit differences in their interaction with plane-polarized light, a defining
characteristic of chiral molecules.[2] Their other physical properties, such as boiling point,
melting point, and density, are identical.
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Racemic ()-2-

Property (R)-(-)-2-Octanol (S)-(+)-2-Octanol

Octanol
CAS Number 5978-70-1 6169-06-8 123-96-6
Molecular Formula CsH1s80 CsH1s80 CsH180

Molecular Weight 130.23 g/mol [3] 130.23 g/mol [4] 130.23 g/mol [5]
Appearance Colorless liquid[3] Colorless liquid[4] Colorless oily liquid[6]
] ] -61.15 °C (estimate)

Melting Point 1] -38 °C[7] -38 °C[6][8]
Boiling Point 175 °C (lit.)[9] 175 °C (lit.)[10] 178.5 °C[6]

) 0.822 g/mL at 25 °C 0.8207 g/cm? at
Density 0.83 g/cm?3[11] )

(lit.)[10] 20°C[6]

Specific Rotation [a] -9.5° (neat)[1] +9.5° (neat)[10] 0°

Refractive Index
(n2°/D)

1.426[1][9]

1.426 (Iit.)[10]

1.426 (20 °C)[6]

Solubility in Water

1 g/L (20 °C)[1]

Miscible with alcohol
and ether[12]

1.120 g/L[6]

Flash Point

71 °C[11]

76 °C - closed cup[10]

71°C

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of liquid alcohols like the 2-Octanol enantiomers.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method is the capillary method using a Thiele tube or a

MelTemp apparatus.[13][14]

Methodology:
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A small amount of the 2-Octanol enantiomer is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube assembly is attached to a thermometer and heated in a Thiele tube containing
a high-boiling point oil.[14]

The sample is heated until a rapid and continuous stream of bubbles emerges from the
capillary tube.[15]

The heat is then removed, and the temperature at which the liquid begins to enter the
capillary tube is recorded as the boiling point.[14]

It is crucial to record the atmospheric pressure at the time of the measurement, as boiling
point is pressure-dependent.

Determination of Density

Density is the mass per unit volume of a substance. For liquids like 2-Octanol, it can be
determined using a pycnometer or by direct mass and volume measurements.[16][17][18]

Methodology:

The mass of a clean, dry pycnometer (a flask with a precise volume) is accurately measured.
The pycnometer is filled with the 2-Octanol enantiomer, ensuring no air bubbles are present.
The mass of the filled pycnometer is measured.

The mass of the 2-Octanol enantiomer is calculated by subtracting the mass of the empty
pycnometer.

The density is then calculated by dividing the mass of the enantiomer by the known volume
of the pycnometer.[17]

The temperature at which the measurement is taken should be recorded, as density is
temperature-dependent.
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Determination of Specific Rotation

Specific rotation is a fundamental property of chiral compounds and is measured using a
polarimeter.[19] It is defined as the observed angle of optical rotation when plane-polarized
light is passed through a sample of a specific path length and concentration.[20]

Methodology:

A solution of the 2-Octanol enantiomer of a known concentration (c, in g/mL) is prepared in
a suitable solvent.

e The polarimeter is turned on and allowed to warm up.[21]

» Ablank measurement is taken using the pure solvent in the polarimeter cell to zero the
instrument.[21]

e The polarimeter cell is filled with the prepared solution of the 2-Octanol enantiomer.
e The observed optical rotation (a) is measured.[21]

» The specific rotation ([a]) is calculated using the formula: [a] = a/ (1 * ¢), where 'I' is the path
length of the polarimeter cell in decimeters (dm).[22]

o The temperature (T) and the wavelength (A) of the light source (usually the sodium D-line,
589 nm) must be specified.[20]

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid.[23] It is determined using a refractometer, often an Abbe
refractometer.

Methodology:

e The prisms of the refractometer are cleaned and calibrated using a standard of known
refractive index.

o Afew drops of the 2-Octanol enantiomer are placed on the surface of the lower prism.
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e The prisms are closed and the light source is positioned.

» By looking through the eyepiece, the adjustment knob is turned until the boundary between
the light and dark regions is sharp and centered in the crosshairs.

e The refractive index is read directly from the instrument's scale.[23]

o The temperature at which the measurement is taken should be controlled and recorded, as
the refractive index is temperature-dependent.

Visualization of Experimental Workflow
Enzymatic Kinetic Resolution of 2-Octanol

The separation of 2-Octanol enantiomers is often achieved through enzymatic kinetic
resolution. This process utilizes the stereoselectivity of an enzyme, typically a lipase, to
preferentially acylate one enantiomer, allowing for the subsequent separation of the acylated
and unreacted enantiomers.[4][17]
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Figure 1: Experimental Workflow for Lipase-Catalyzed Kinetic Resolution of 2-Octanol
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Caption: Workflow for the enzymatic kinetic resolution of 2-octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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